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Abstract
15-Aminopentadecanoic acid is a bifunctional long-chain saturated fatty acid derivative that

has garnered significant interest in the fields of bioconjugation, drug delivery, and proteomics.

Its unique structure, featuring a terminal primary amine and a carboxylic acid, allows for

versatile chemical modifications and its use as a linker molecule to connect various bioactive

moieties. This technical guide provides a detailed overview of the chemical properties,

synthesis, and known applications of 15-aminopentadecanoic acid, with a focus on its role in

the development of novel therapeutic and diagnostic agents. While specific biological activities

of the unconjugated form are not extensively documented, this guide will also touch upon the

biological context of long-chain fatty acid uptake and the established biological roles of its

parent molecule, pentadecanoic acid, to provide a framework for potential future research.

Chemical and Physical Properties
15-Aminopentadecanoic acid is a C15 saturated fatty acid functionalized with a primary

amine at the omega position. This bifunctional nature is central to its utility in chemical

synthesis and bioconjugation.[1]
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A summary of the key physicochemical properties of 15-aminopentadecanoic acid and its

parent compound, pentadecanoic acid, is presented in Table 1. Data for 15-
aminopentadecanoic acid is limited, and therefore, some properties of pentadecanoic acid

are included for estimation purposes.

Property
15-
Aminopentadecano
ic Acid

Pentadecanoic
Acid (for
comparison)

Source

Molecular Formula C15H31NO2 C15H30O2 [2]

Molecular Weight 257.42 g/mol 242.40 g/mol [2]

CAS Number 17437-21-7 1002-84-2 [2]

Melting Point Not available 52.3 - 53 °C [3][4]

Boiling Point Not available 339 °C [4]

Water Solubility Not available
Insoluble (0.00033

g/L)
[4][5]

Solubility in Organic

Solvents
Not available

Soluble in hot

methanol, ethanol,

DMSO, and DMF

[4][6]

pKa (Strongest Acidic) Not available 4.95 [5]

Synthesis and Chemical Reactivity
The synthesis of long-chain amino acids like 15-aminopentadecanoic acid can be achieved

through various organic synthesis routes, often involving multi-step processes starting from

commercially available long-chain fatty acids or their derivatives.

General Synthesis Approach
A plausible synthetic route can be adapted from established methods for the synthesis of long-

chain amino acids.[7] One common strategy involves the following key steps:
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Halogenation: The terminal methyl group of a 15-carbon fatty acid ester (e.g., methyl

pentadecanoate) is first functionalized, typically through bromination, to introduce a reactive

handle.

Azide Substitution: The bromide is then displaced with an azide group (N3).

Reduction: The azide group is subsequently reduced to a primary amine.

Hydrolysis: Finally, the ester is hydrolyzed to yield the free carboxylic acid.

Experimental Protocol: Hypothetical Synthesis of 15-
Aminopentadecanoic Acid
The following is a generalized, hypothetical protocol based on standard organic chemistry

techniques for the synthesis of long-chain amino acids.

Step 1: Synthesis of Methyl 15-bromopentadecanoate

15-Hydroxypentadecanoic acid is treated with hydrobromic acid in the presence of a suitable

solvent and heated under reflux to yield 15-bromopentadecanoic acid.

The resulting bromo acid is then esterified, for example, by reaction with methanol in the

presence of an acid catalyst, to produce methyl 15-bromopentadecanoate.

Step 2: Synthesis of Methyl 15-azidopentadecanoate

Methyl 15-bromopentadecanoate is dissolved in an appropriate solvent, such as

dimethylformamide (DMF).

Sodium azide is added in excess, and the mixture is heated to allow for the nucleophilic

substitution of the bromide with the azide group.

The reaction is monitored by thin-layer chromatography (TLC) until completion.

The product is isolated by extraction and purified by column chromatography.

Step 3: Synthesis of Methyl 15-aminopentadecanoate
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Methyl 15-azidopentadecanoate is dissolved in a solvent like methanol or ethanol.

A catalyst, such as palladium on carbon (Pd/C), is added.

The mixture is subjected to hydrogenation, either by bubbling hydrogen gas or using a

hydrogen donor like ammonium formate, to reduce the azide to a primary amine.

The catalyst is removed by filtration, and the solvent is evaporated to yield the amino ester.

Step 4: Synthesis of 15-Aminopentadecanoic acid (Final Product)

Methyl 15-aminopentadecanoate is dissolved in a mixture of water and a co-solvent like

methanol.

A base, such as sodium hydroxide or lithium hydroxide, is added to hydrolyze the ester.

The reaction is stirred at room temperature or gently heated until the hydrolysis is complete.

The solution is then neutralized with an acid (e.g., HCl) to the isoelectric point of the amino

acid, causing the product to precipitate.

The solid 15-aminopentadecanoic acid is collected by filtration, washed with cold water,

and dried under vacuum.

Chemical Reactivity and Use in Bioconjugation
The bifunctional nature of 15-aminopentadecanoic acid makes it a versatile linker.[8] The

primary amine is reactive towards activated esters (like NHS esters), isothiocyanates, and

other electrophiles, while the carboxylic acid can be activated to react with amines on other

molecules to form stable amide bonds.[8][9] This dual reactivity is exploited in the synthesis of

more complex molecules, such as Proteolysis Targeting Chimeras (PROTACs).[8][9][10][11]

[12]

Applications in Research and Drug Development
The primary application of 15-aminopentadecanoic acid is as a homobifunctional linker in

bioconjugation and chemical biology.
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PROTAC Linkers
15-Aminopentadecanoic acid and its derivatives are utilized as components of linkers in the

synthesis of PROTACs.[8][9][10][11][12] PROTACs are heterobifunctional molecules that

simultaneously bind to a target protein and an E3 ubiquitin ligase, leading to the ubiquitination

and subsequent degradation of the target protein by the proteasome. The length and

composition of the linker are critical for the efficacy of the PROTAC.

PROTAC mechanism of action.

Bioconjugation and Drug Delivery
The amine and carboxylic acid functionalities of 15-aminopentadecanoic acid allow for its

conjugation to a wide range of molecules, including proteins, peptides, antibodies, and

nanoparticles.[1] This can be used to improve the pharmacokinetic properties of drugs,

facilitate targeted drug delivery, or attach imaging agents for diagnostic purposes.

Bioactive Molecule Bifunctional Linker Targeting Moiety / Carrier Final Bioconjugate

e.g., Drug, Peptide 15-Aminopentadecanoic
Acid

Amide Bond
Formation e.g., Antibody, Nanoparticle

Amide Bond
Formation Targeted Therapeutic / Diagnostic Agent

Click to download full resolution via product page

General bioconjugation workflow.

Biological Context and Potential Significance
While there is a lack of specific studies on the biological activity of 15-aminopentadecanoic
acid itself, the behavior of long-chain fatty acids in biological systems provides a relevant

framework.

Cellular Uptake of Long-Chain Fatty Acids
Long-chain fatty acids are taken up by cells through both passive diffusion and protein-

mediated transport.[13][14][15][16] Key proteins involved in the facilitated transport of fatty

acids across the plasma membrane include fatty acid translocase (FAT/CD36), plasma
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membrane fatty acid-binding proteins (FABPpm), and fatty acid transport proteins (FATPs).[13]

[15][16] Once inside the cell, fatty acids are bound by cytoplasmic fatty acid-binding proteins

(FABPs) and transported to various organelles for metabolism or storage.[15][16] It is plausible

that 15-aminopentadecanoic acid, due to its long alkyl chain, could utilize these existing

pathways to enter cells.

Extracellular Space

Plasma Membrane
Intracellular Space

15-Aminopentadecanoic Acid
(or its conjugate)

FAT/CD36, FATP, FABPpm
Protein-mediated

Transport

Passive Diffusion

Intracellular
15-Aminopentadecanoic Acid

Further Metabolism or
Bioconjugate Action

Click to download full resolution via product page

Cellular uptake of long-chain fatty acids.

Biological Activity of Pentadecanoic Acid (C15:0)
The parent molecule, pentadecanoic acid (C15:0), is an odd-chain saturated fatty acid found in

dairy fat and ruminant meat.[17] Studies have suggested that higher circulating levels of C15:0

may be associated with certain health benefits. It is important to note that these findings relate

to the unmodified fatty acid and cannot be directly extrapolated to 15-aminopentadecanoic
acid. The introduction of the polar amino group would significantly alter the molecule's

properties and biological interactions.

Conclusion
15-Aminopentadecanoic acid is a valuable chemical tool for researchers, scientists, and drug

development professionals. Its bifunctional nature makes it an ideal linker for the construction

of complex bioactive molecules, including PROTACs and targeted drug delivery systems. While

its intrinsic biological activity remains to be thoroughly investigated, its utility in bioconjugation

is well-established. Future research may explore the specific biological effects of this amino

acid and its derivatives, potentially opening new avenues for therapeutic and diagnostic

applications. The experimental protocols and conceptual diagrams provided in this guide offer a
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foundation for the synthesis and application of this versatile molecule in a variety of research

settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [15-Aminopentadecanoic Acid: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3109634#what-is-15-aminopentadecanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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